Cas no 56481-41-5 (1,3,5-trichloroimidazo[1,5-a]pyrazine)
56481-41-5 structure
Product Name:1,3,5-trichloroimidazo[1,5-a]pyrazine
CAS No:56481-41-5
MF:C6H2Cl3N3
MW:222.459177494049
CID:945404
PubChem ID:308089
Update Time:2025-04-19
1,3,5-trichloroimidazo[1,5-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-trichloroimidazo[1,5-a]pyrazine
- 1,3,5-Trichlorimidazo< 1,5-a> pyrazin
- 1,3,5-trichloro-imidazo[1,5-a]pyrazine
- AC1L7C68
- NSC207886
- NSC-207886
- DTXSID60308716
- 56481-41-5
-
- Inchi: 1S/C6H2Cl3N3/c7-4-2-10-1-3-5(8)11-6(9)12(3)4/h1-2H
- InChI Key: IGFRITHIQMTMQD-UHFFFAOYSA-N
- SMILES: ClC1=NC(=C2C=NC=C(N21)Cl)Cl
Computed Properties
- Exact Mass: 220.93166
- Monoisotopic Mass: 220.931430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.19
- LogP: 2.68950
1,3,5-trichloroimidazo[1,5-a]pyrazine Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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